Cas no 1785054-30-9 (1-(4-Bromopyridin-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(4-Bromopyridin-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 1785054-30-9
• MF: C₉H₈BrNO₂
• MW: 242.069321632385
• CID: 5181764
• Update Time: 2025-05-28

1-(4-Bromopyridin-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromopyridin-3-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C9H8BrNO2/c10-7-1-4-11-5-6(7)9(2-3-9)8(12)13/h1,4-5H,2-3H2,(H,12,13)
• InChI Key： ORTIBLPNMRSMLG-UHFFFAOYSA-N
• SMILES： C1(C2=C(Br)C=CN=C2)(C(O)=O)CC1

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 399.0±37.0 °C at 760 mmHg
• Flash Point: 195.1±26.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(4-Bromopyridin-3-yl)cyclopropane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-Bromopyridin-3-yl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(4-Bromopyridin-3-yl)cyclopropane-1-carboxylic acid (CAS No. 1785054-30-9)

The compound 1-(4-Bromopyridin-3-yl)cyclopropane-1-carboxylic acid (CAS No. 1785054-30-9) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropane ring fused with a 4-bromopyridine moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for heterocyclic compounds like 1-(4-Bromopyridin-3-yl)cyclopropane-1-carboxylic acid has surged due to their versatility in medicinal chemistry. The presence of both a bromine atom and a carboxylic acid group in this molecule allows for diverse functionalization, making it a key building block in the development of novel therapeutics. This aligns with the growing trend of fragment-based drug design, where small molecules are used to construct more complex drug candidates.

One of the most frequently asked questions in scientific forums is: "What are the synthetic routes for 1-(4-Bromopyridin-3-yl)cyclopropane-1-carboxylic acid?" The compound is typically synthesized through multi-step organic reactions, including cross-coupling and cyclopropanation techniques. Its CAS No. 1785054-30-9 serves as a unique identifier in chemical databases, ensuring accurate retrieval of its properties and applications. Researchers often search for "1-(4-Bromopyridin-3-yl)cyclopropane-1-carboxylic acid solubility" or "stability under various conditions," highlighting the need for detailed physicochemical data.

The pharmaceutical industry is increasingly focusing on small-molecule inhibitors, and 1-(4-Bromopyridin-3-yl)cyclopropane-1-carboxylic acid fits well into this paradigm. Its structural features enable interactions with enzymes and receptors, making it a candidate for kinase inhibitors or GPCR modulators. Additionally, its relevance in agrochemical research cannot be overlooked, as similar compounds have shown promise in pest control formulations.

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In conclusion, 1-(4-Bromopyridin-3-yl)cyclopropane-1-carboxylic acid (CAS No. 1785054-30-9) is a multifaceted compound with broad applications in drug discovery and agrochemical development. Its unique chemical properties and synthetic accessibility make it a valuable asset for researchers. As the demand for tailor-made intermediates grows, this compound is poised to play a pivotal role in advancing scientific innovation.